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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Desisopropylatrazine-d5, a
deuterated analog of the atrazine metabolite, desisopropylatrazine. It is primarily used as an
internal standard in analytical testing, particularly for environmental and food safety
applications. This document details its properties, a representative synthesis approach, and its
application in analytical methodologies.

Introduction to Desisopropylatrazine-d5

Desisopropylatrazine-d5 is a stable isotope-labeled version of desisopropylatrazine, where
five hydrogen atoms on the ethyl group have been replaced with deuterium. This isotopic
substitution results in a molecule that is chemically identical to its unlabeled counterpart but
has a higher molecular weight. This mass difference is the key to its utility in mass
spectrometry-based analytical techniques, such as Gas Chromatography-Mass Spectrometry
(GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

When used as an internal standard, a known quantity of Desisopropylatrazine-d5 is added to
a sample prior to extraction and analysis. Because it behaves identically to the native analyte
during sample preparation and chromatographic separation, any loss of analyte during these
steps is mirrored by a proportional loss of the internal standard. This allows for accurate
guantification of the target analyte, even in complex matrices where matrix effects can interfere
with the analysis.
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Physicochemical and Analytical Data

The following tables summarize the key physicochemical properties and analytical

specifications for Desisopropylatrazine-d5, compiled from various commercial and technical

sources.

Table 1: Physicochemical Properties of Desisopropylatrazine-d5

Property

Value

Chemical Name

6-Chloro-N2-(ethyl-1,1,2,2,2-d5)-1,3,5-triazine-

2,4-diamine

Synonyms Atrazine-desisopropyl-d5 (ethyl-d5)
CAS Number 1189961-78-1

Molecular Formula CsHsDsCINs

Molecular Weight 178.64 g/mol

Appearance Solid (neat)

Storage Conditions

Room temperature, protected from light and

moisture

Table 2: Analytical Specifications of Desisopropylatrazine-d5

Parameter

Specification

Isotopic Enrichment

> 99 atom % D[1]

Chemical Purity

2 94.5%

Primary Applications

Internal standard for LC-MS/MS and GC-MS

analysis

Matrix Compatibility

Water (ground, surface, drinking), soil, food, and
feed
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Isotopic Labeling and Enrichment: A Representative
Synthesis Protocol

While specific, proprietary synthesis protocols for commercially available
Desisopropylatrazine-d5 are not publicly disclosed, a general approach for the synthesis of
isotopically labeled chlorotriazines can be outlined. The synthesis of 13C-labeled atrazine, for
example, starts with a 13C-labeled precursor. A similar strategy would be employed for the
deuteration of desisopropylatrazine, starting with a deuterated amine.

Principle: The synthesis involves the sequential reaction of cyanuric chloride with ammonia and
a deuterated ethylamine. The reactivity of the chlorine atoms on the triazine ring decreases
with each substitution, allowing for a controlled, stepwise synthesis.

Representative Experimental Protocol:
e Reaction of Cyanuric Chloride with Ammonia:

o Cyanuric chloride is dissolved in a suitable solvent (e.g., acetone or tetrahydrofuran) and
cooled to 0-5 °C.

o An aqueous solution of ammonia is added dropwise while maintaining the temperature
and pH. This results in the monosubstitution of a chlorine atom with an amino group,
forming 2,4-dichloro-6-amino-1,3,5-triazine.

» Reaction with Deuterated Ethylamine:
o To the solution containing the monosubstituted triazine, ethylamine-d5 is added.

o The reaction temperature is gradually increased to facilitate the second substitution
reaction.

o An aqueous solution of a base (e.g., sodium hydroxide) is added concurrently to neutralize
the hydrochloric acid formed during the reaction.

e Purification and Isolation:

o The reaction mixture is filtered to remove any inorganic salts.
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o The solvent is removed under reduced pressure.

o The crude product is purified using techniques such as recrystallization or column
chromatography to yield pure Desisopropylatrazine-d5.

o Characterization and Quality Control:

o The final product is characterized by mass spectrometry to confirm the molecular weight
and isotopic enrichment.

o Nuclear Magnetic Resonance (NMR) spectroscopy is used to confirm the position of the
deuterium labels.

o High-Performance Liquid Chromatography (HPLC) is employed to determine the chemical
purity.

Application in Analytical Methods

Desisopropylatrazine-d5 is a critical component in various regulatory and research analytical
methods for the detection and quantification of atrazine and its metabolites. Its use as an
internal standard is documented in methods such as EPA Method 523 for the analysis of
triazine pesticides in drinking water.[2]

Experimental Workflow for Sample Analysis using Desisopropylatrazine-d5 as an Internal
Standard:

The following diagram illustrates a typical workflow for the analysis of a water sample for
desisopropylatrazine using Desisopropylatrazine-d5 as an internal standard.

Click to download full resolution via product page
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Caption: Analytical workflow for the quantification of desisopropylatrazine.

Conclusion

Desisopropylatrazine-d5 is an essential tool for the accurate and reliable quantification of the
atrazine metabolite, desisopropylatrazine, in various matrices. Its high isotopic enrichment and
chemical purity make it an ideal internal standard for mass spectrometry-based analytical
methods. While specific synthesis details are often proprietary, the general principles of isotopic
labeling through the use of deuterated precursors are well-established. The use of
Desisopropylatrazine-d5 in validated analytical workflows, such as those outlined by
regulatory agencies, ensures data of high quality and integrity for researchers, scientists, and
drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b562979?utm_src=pdf-body
https://www.benchchem.com/product/b562979?utm_src=pdf-body
https://www.benchchem.com/product/b562979?utm_src=pdf-custom-synthesis
https://www.cdnisotopes.com/npvc/desisopropylatrazine-d5-ethyl-d5
https://www.ssi.shimadzu.com/sites/ssi.shimadzu.com/files/pim/pim_document_file/ssi/others/14730/m_523.pdf
https://www.benchchem.com/product/b562979#isotopic-labeling-and-enrichment-of-desisopropylatrazine-d5
https://www.benchchem.com/product/b562979#isotopic-labeling-and-enrichment-of-desisopropylatrazine-d5
https://www.benchchem.com/product/b562979#isotopic-labeling-and-enrichment-of-desisopropylatrazine-d5
https://www.benchchem.com/product/b562979#isotopic-labeling-and-enrichment-of-desisopropylatrazine-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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